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Compound of Interest

Compound Name: Methyl 5-aminonicotinate

Cat. No.: B1302331

For researchers, scientists, and drug development professionals, understanding the nuanced
differences between positional isomers is critical for designing novel therapeutic agents. This
guide provides a comprehensive comparative study of Methyl 5-aminonicotinate and its key
iIsomers: Methyl 2-aminonicotinate, Methyl 4-aminonicotinate, and Methyl 6-aminonicotinate.
We delve into their physicochemical properties, synthesis methodologies, and potential
biological activities, supported by detailed experimental protocols and visual workflows.

Physicochemical Properties

The position of the amino group on the pyridine ring significantly influences the
physicochemical properties of these isomers, which in turn can affect their reactivity, solubility,
and pharmacokinetic profiles. A summary of key properties is presented below.
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Methyl 5- Methyl 2- Methyl 4- Methyl 6-
Property aminonicotinat aminonicotinat aminonicotinat aminonicotinat
e e e e
Molecular
C7HsN20:2 C7HsN20:2 C7HsN20:2 C7HsN20:2
Formula
Molecular Weight  152.15 g/mol 152.15 g/mol [1] 152.15 g/mol [2] 152.15 g/mol
CAS Number 36052-25-2 14667-47-1[1] 16135-36-7[2] 36052-24-1[3]
Melting Point 135-137 °C[4] 82-86 °C[1] 172-174 °C 154-156 °C[3]
- , 319.4 °C at 760 251.3+20.0 °C 288.7+20.0 °C )
Boiling Point ) ) Not available
mmHg[4] (Predicted)[1] (Predicted)
White to Almost ) ) )
] ) ) White to Almost White crystalline
Appearance Off-white solid[4]  white powder to ) )
white powder solid[3]
crystal[1]
N -~ Soluble in Soluble in B
Solubility Not specified Not specified
Methanol[1] Methanol

Synthesis of Methyl Aminonicotinate Isomers

The primary route for synthesizing these isomers is the esterification of the corresponding

aminonicotinic acid with methanol, typically in the presence of an acid catalyst.

General Synthesis Workflow
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General Synthesis of Methyl Aminonicotinates

Reactants Catalyst

Gminonicotinic Acid IsomeD Methanol [ Acid Catalyst (e.g., H2SOa4) ]

Product

G/Iethyl Aminonicotinate IsomeD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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